Cas no 2344680-73-3 (6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde)

• Product Name: 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde
• CAS No: 2344680-73-3
• MF: C₉H₆N₂OS
• MW: 190.221740245819
• CID: 5462800
• Update Time: 2025-06-26

6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde
• Z3613800489
• 3-Pyridinecarboxaldehyde, 6-(4-thiazolyl)-

• Inchi： 1S/C9H6N2OS/c12-4-7-1-2-8(10-3-7)9-5-13-6-11-9/h1-6H
• InChI Key： DOSHLMXHBSRCPS-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1C=CC(C=O)=CN=1

Computed Properties

• Exact Mass: 190.02008399 g/mol
• Monoisotopic Mass: 190.02008399 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 190.22
• XLogP3: 1
• Topological Polar Surface Area: 71.1

Additional information on 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde

Introduction to 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde (CAS No. 2344680-73-3)

6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde, with the CAS number 2344680-73-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pyridine ring and a thiazole moiety, both of which are known for their biological activities and potential therapeutic applications.

The chemical structure of 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde is particularly intriguing due to its conjugated system and the presence of functional groups that can participate in various chemical reactions. The aldehyde group at the 3-position of the pyridine ring provides a reactive site for further derivatization, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the thiazole ring contributes to the compound's stability and bioavailability, which are crucial factors in drug development.

Recent studies have highlighted the potential of 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that compounds containing a pyridine-thiazole scaffold can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde were effective in reducing oxidative stress and preventing neuronal cell death in vitro.

In addition to its neuroprotective properties, 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde has also shown promise as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. Compounds with anti-inflammatory activity can help mitigate these effects by inhibiting pro-inflammatory cytokines and enzymes. A recent study in the Inflammation Research journal reported that 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde derivatives exhibited significant anti-inflammatory activity in both cellular and animal models.

The pharmacological profile of 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde has been further explored through computational methods such as molecular docking and molecular dynamics simulations. These studies have provided insights into the binding interactions between the compound and its target proteins, which can guide the rational design of more potent and selective derivatives. For example, a computational study published in the Bioorganic & Medicinal Chemistry Letters identified key residues involved in the binding of 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde to a specific protein target, suggesting potential avenues for optimizing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde-based drugs in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential commercialization of these compounds.

The synthesis of 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde has been extensively studied, with several efficient routes reported in the literature. One common approach involves the condensation of 2-chloroacetyl chloride with 2-aminothiophenol to form an intermediate thioamide, which is then cyclized to form the thiazole ring. Subsequent reactions with appropriate pyridine derivatives yield the final product. The synthetic flexibility of this compound allows for easy modification of its structure to fine-tune its pharmacological properties.

In conclusion, 6-(1,3-Thiazol-4-yl)pyridine-3-carbaldehyde (CAS No. 2344680-73-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutics. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.